Cas no 2176270-70-3 (N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]acetamide)

• Product Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]acetamide
• CAS No: 2176270-70-3
• MF: C₁₈H₁₂ClF₃N₄O₂
• MW: 408.761693000793
• CID: 5474060
• PubChem ID: 121052410
• Update Time: 2025-10-31

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• F2775-1927
• 2176270-70-3
• N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)acetamide
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]acetamide
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)acetamide

• Inchi： 1S/C18H12ClF3N4O2/c19-13-4-3-12(18(20,21)22)8-15(13)24-16(27)10-26-17(28)6-5-14(25-26)11-2-1-7-23-9-11/h1-9H,10H2,(H,24,27)
• InChI Key： BIJLQAAPFQARSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1NC(CN1C(C=CC(C2C=NC=CC=2)=N1)=O)=O

Computed Properties

• Exact Mass: 408.0600878g/mol
• Monoisotopic Mass: 408.0600878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.7Ų

Additional information on N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]acetamide

Professional Introduction to Compound with CAS No. 2176270-70-3 and Product Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]acetamide

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]acetamide is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 2176270-70-3, represents a unique molecular framework that combines several key structural features, making it a promising candidate for further exploration in medicinal chemistry.

The structural composition of this compound is characterized by a phenyl ring substituted with both chloro and trifluoromethyl groups, which are known for their ability to modulate electronic properties and enhance binding affinity. The presence of these substituents suggests potential interactions with biological targets that could be exploited for therapeutic purposes. Specifically, the 2-chloro-5-(trifluoromethyl)phenyl moiety may contribute to the compound's pharmacokinetic profile by influencing its solubility and metabolic stability.

Complementing the phenyl core is a dihydropyridazinone scaffold, which is further functionalized with a pyridinyl group at the 3-position. This particular arrangement of heterocyclic rings is of considerable interest due to its resemblance to known bioactive molecules. The dihydropyridazinone ring system is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The integration of these structural elements into a single molecule opens up numerous possibilities for designing drugs with enhanced efficacy and selectivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The compound in question aligns well with this trend, as it incorporates multiple pharmacophoric elements that have been extensively studied for their biological activity. For instance, the pyridinyl group is frequently found in medicinal chemistry due to its ability to engage in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity.

The acetamide moiety at the 2-position of the dihydropyridazinone ring adds another layer of complexity to the compound's structure. Acetamides are well-known for their versatility in drug design, often serving as key pharmacophores in molecules targeting neurological disorders, cardiovascular diseases, and infections. The incorporation of this functional group into the molecular framework suggests that this compound may exhibit multiple modes of action, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. The structural features of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]acetamide have been subjected to virtual screening using various docking algorithms, which have revealed potential interactions with enzymes and receptors relevant to several diseases.

The trifluoromethyl group is another critical structural element that deserves attention. This substituent is known to enhance metabolic stability by preventing oxidative degradation and can also improve binding affinity through steric and electronic effects. In the context of this compound, the trifluoromethyl group may play a crucial role in determining its pharmacological properties and therapeutic potential.

Moreover, the dihydropyridazinone ring system has been shown to exhibit significant bioactivity in preclinical studies. For example, derivatives of this scaffold have demonstrated efficacy in models of inflammation and pain management. The presence of the pyridinyl group further extends these possibilities by introducing additional interactions with biological targets. This combination of structural features makes N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]acetamide an intriguing candidate for further exploration in drug discovery.

In conclusion, N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]acetamide represents a structurally complex and potentially bioactive molecule that warrants further investigation. Its unique combination of pharmacophoric elements positions it as a promising candidate for developing novel therapeutic agents. As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.